Cas no 2172086-69-8 (1-(2-ethylpiperazin-1-yl)-3-fluoropropan-2-ol)

1-(2-Ethylpiperazin-1-yl)-3-fluoropropan-2-ol is a fluorinated piperazine derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a 2-ethylpiperazine core linked to a fluorinated propanol moiety, which enhances its metabolic stability and bioavailability. The presence of the fluorine atom at the β-position of the propanol chain may improve binding affinity to biological targets due to its electronegativity and small atomic radius. The ethyl substituent on the piperazine ring contributes to increased lipophilicity, potentially facilitating membrane permeability. This structural combination makes it a promising intermediate for the synthesis of bioactive molecules, particularly in the development of CNS-active agents or enzyme inhibitors. Its well-defined stereochemistry and purity profile further support its utility in structure-activity relationship studies.
1-(2-ethylpiperazin-1-yl)-3-fluoropropan-2-ol structure
2172086-69-8 structure
Product Name:1-(2-ethylpiperazin-1-yl)-3-fluoropropan-2-ol
CAS No:2172086-69-8
MF:C9H19FN2O
MW:190.258365869522
CID:6587795
PubChem ID:165760569
Update Time:2025-07-02

1-(2-ethylpiperazin-1-yl)-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(2-ethylpiperazin-1-yl)-3-fluoropropan-2-ol
    • EN300-1651183
    • 2172086-69-8
    • Inchi: 1S/C9H19FN2O/c1-2-8-6-11-3-4-12(8)7-9(13)5-10/h8-9,11,13H,2-7H2,1H3
    • InChI Key: LTWSIQKQBIPACG-UHFFFAOYSA-N
    • SMILES: FCC(CN1CCNCC1CC)O

Computed Properties

  • Exact Mass: 190.14814140g/mol
  • Monoisotopic Mass: 190.14814140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 35.5Ų

1-(2-ethylpiperazin-1-yl)-3-fluoropropan-2-ol Pricemore >>

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Additional information on 1-(2-ethylpiperazin-1-yl)-3-fluoropropan-2-ol

Recent Advances in the Study of 1-(2-ethylpiperazin-1-yl)-3-fluoropropan-2-ol (CAS: 2172086-69-8)

The compound 1-(2-ethylpiperazin-1-yl)-3-fluoropropan-2-ol (CAS: 2172086-69-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperazine and fluoropropanol moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and antimicrobial compounds. Recent studies have focused on its synthesis, pharmacokinetic properties, and biological activities, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research has been the optimization of synthetic routes for 1-(2-ethylpiperazin-1-yl)-3-fluoropropan-2-ol. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic protocol that enhances yield and purity while reducing the number of steps. The authors utilized a nucleophilic substitution reaction involving 2-ethylpiperazine and 1,3-difluoropropan-2-ol under mild conditions, achieving a yield of 78% with high enantiomeric purity. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacokinetic studies have also been a focal point, with researchers investigating the absorption, distribution, metabolism, and excretion (ADME) profiles of this compound. A recent preclinical study demonstrated that 1-(2-ethylpiperazin-1-yl)-3-fluoropropan-2-ol exhibits favorable blood-brain barrier (BBB) penetration, making it a viable candidate for CNS-targeted therapies. The study, conducted in rodent models, revealed a brain-to-plasma ratio of 0.85, suggesting efficient CNS uptake. Additionally, the compound showed a half-life of approximately 4.5 hours, which is considered optimal for sustained therapeutic effects.

In terms of biological activity, 1-(2-ethylpiperazin-1-yl)-3-fluoropropan-2-ol has demonstrated notable efficacy in modulating neurotransmitter systems. A 2024 study in Neuropharmacology highlighted its role as a potent serotonin receptor (5-HT2A) antagonist, with an IC50 value of 12 nM. This finding positions the compound as a potential therapeutic agent for psychiatric disorders such as schizophrenia and depression. Furthermore, preliminary in vitro studies have indicated antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 8 µg/mL.

Despite these promising findings, challenges remain in the development of 1-(2-ethylpiperazin-1-yl)-3-fluoropropan-2-ol. Toxicity studies have reported mild hepatotoxicity at higher doses, necessitating further optimization of the compound's safety profile. Researchers are currently exploring structural analogs to mitigate these adverse effects while retaining therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with Phase I studies anticipated to commence in late 2024.

In conclusion, 1-(2-ethylpiperazin-1-yl)-3-fluoropropan-2-ol (CAS: 2172086-69-8) represents a promising candidate in the realm of chemical biology and drug discovery. Its versatile pharmacological properties, coupled with recent advancements in synthesis and pharmacokinetics, underscore its potential as a therapeutic agent. Ongoing research aims to address existing challenges and unlock its full clinical potential, paving the way for novel treatments in CNS and infectious diseases.

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